![molecular formula C12H23NO3 B1651979 tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamate CAS No. 1374657-59-6](/img/structure/B1651979.png)
tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamate
Overview
Description
Tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamate, also known as Boc-3-hydroxycyclohexylmethylenamine, is a chemical compound that is widely used in scientific research. It is a carbamate compound that is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine is not well understood. However, it is believed to act as a nucleophile, reacting with electrophilic compounds to form covalent adducts. It has been shown to react with a variety of electrophiles, including aldehydes, ketones, and epoxides.
Biochemical and Physiological Effects:
tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells in vitro. It has also been shown to inhibit the growth of several cancer cell lines, although the mechanism of this inhibition is not well understood.
Advantages and Limitations for Lab Experiments
One advantage of tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine is that it is readily available and inexpensive. It is also stable under a variety of conditions, making it easy to handle in the laboratory. One limitation of tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine is that it is not very soluble in water, which can make it difficult to work with in aqueous environments.
Future Directions
There are several future directions for the use of tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine in scientific research. One direction is the synthesis of new compounds for use as inhibitors of protein kinases and proteases. Another direction is the synthesis of new natural products for use as potential drug candidates. Finally, tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine could be used as a building block for the synthesis of new materials with unique properties.
Scientific Research Applications
Tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamateycyclohexylmethylenamine is used in scientific research as a building block for the synthesis of other compounds. It has been used in the synthesis of several natural products, including the antitumor agent (-)-englerin A and the antibiotic (-)-himbacine. It has also been used in the synthesis of several biologically active compounds, including inhibitors of protein kinases and proteases.
Properties
IUPAC Name |
tert-butyl N-[(3-hydroxycyclohexyl)methyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-9-5-4-6-10(14)7-9/h9-10,14H,4-8H2,1-3H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJYZYWNWTHPMGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCCC(C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001149738 | |
Record name | Carbamic acid, N-[(3-hydroxycyclohexyl)methyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001149738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1374657-59-6 | |
Record name | Carbamic acid, N-[(3-hydroxycyclohexyl)methyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1374657-59-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[(3-hydroxycyclohexyl)methyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001149738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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